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Abstract

Ethylhexyl Triazone, with the CAS registry number 88122-99-0, is a highly effective and
photostable organic ultraviolet (UV) B filter.[1][2] Its large molecular weight and oil-soluble
nature make it a preferred ingredient in a wide array of sun care and cosmetic formulations
designed to protect the skin from the deleterious effects of solar radiation.[1][3][4] This
technical guide provides an in-depth overview of the core physicochemical properties, safety
profile, and analytical methodologies pertaining to Ethylhexyl Triazone. Detailed experimental
protocols for key characterization and safety assessment studies are presented, alongside
visualizations of its mechanism of action and analytical workflows to support research and
development activities.

Physicochemical Properties

Ethylhexyl Triazone is a white to light yellow powder, characterized by its high lipophilicity and
excellent photostability.[1][5] These attributes are crucial for its function in cosmetic
formulations, ensuring long-lasting and effective UV protection.[2]

Table 1: Physicochemical Data of Ethylhexyl Triazone
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Property Value Reference
CAS Number 88122-99-0 [1]
EINECS Number 402-070-1 [61[71[8]
INCI Name Ethylhexyl Triazone [8]
Synonyms Octyl triazone, Uvinul T 150 [3114]
Molecular Formula CasHesN6Os6 [11[3]1[9]
Molecular Weight 823.07 g/mol [6][9][10]
Appearance White or light yellow powder [5]
Melting Point 128-132 °C [5][6]
Boiling Point 869.5 £ 75.0 °C (Predicted) [9][10]
Density 1.129 + 0.06 g/cm3 (Predicted) [9][10]
Water Solubility Insoluble (5-7 pg/L at 25°C) [51[9][10]
UV Absorption (Amax) ~314 nm (in ethanol/methanol)  [1][9][10]

Table 2: Solubility of Ethylhexyl Triazone in Cosmetic

Solvents

Solvent Solubility (% wiw at 20°C) Reference
Isopropyl C12-15 Pareth-9

Propy 26.0 [6]
Carboxylate
Ethylhexyl Methoxycinnamate 13.0-14.0 [6]
Cocoglycerides 9.0-10.0 [6]
DMSO 30 mg/mL [10][11]

Mechanism of Action: UV-B Absorption

As a chemical sunscreen agent, Ethylhexyl Triazone functions by absorbing high-energy UV-

B radiation and converting it into a less harmful, lower-energy form, primarily heat.[12] This
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process involves the excitation of electrons within the molecule to higher energy states upon
photon absorption. The triazine core of the molecule is fundamental to this UV-absorbing
capability.[1] The absorbed energy is then rapidly dissipated through non-radiative pathways,
such as internal conversion and vibrational relaxation, returning the molecule to its ground
state without undergoing significant degradation.[7][12][13] This efficient energy dissipation
contributes to its high photostability.
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Caption: Photophysical mechanism of UV-B absorption by Ethylhexyl Triazone.

Experimental Protocols

Quantification by High-Performance Liquid
Chromatography (HPLC)

This protocol is based on the principles outlined in the European Standard EN 16344:2013 for
the analysis of UV filters in cosmetic products.[14][15][16][17][18]

Objective: To quantify the concentration of Ethylhexyl Triazone in a cosmetic formulation.

Principle: Reversed-phase HPLC with UV detection is used for the separation and
quantification of Ethylhexyl Triazone.[15][18]

Materials:

HPLC system with a UV/DAD detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size)

Ethylhexyl Triazone reference standard

Methanol (HPLC grade)
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o Water (HPLC grade)

o Tetrahydrofuran (THF, for extraction)
e Sample cosmetic product
Procedure:

o Standard Solution Preparation: Accurately weigh a known amount of Ethylhexyl Triazone
reference standard and dissolve it in THF to prepare a stock solution. Prepare a series of
calibration standards by diluting the stock solution with the mobile phase.

o Sample Preparation: Accurately weigh a known amount of the cosmetic product into a
volumetric flask. Add THF to dissolve the sample and extract the Ethylhexyl Triazone. Use
sonication if necessary to ensure complete dissolution. Dilute to the mark with THF and mix
thoroughly. Filter the solution through a 0.45 pum syringe filter into an HPLC vial.

e Chromatographic Conditions:

o Mobile Phase: Methanol/Water gradient (e.g., starting with 80:20 v/v and increasing the
methanol proportion).

o Flow Rate: 1.0 mL/min.

o Column Temperature: 30 °C.

o Detection Wavelength: 314 nm.
o Injection Volume: 20 pL.

e Analysis: Inject the standard solutions to generate a calibration curve. Inject the prepared
sample solution.

o Calculation: Identify the Ethylhexyl Triazone peak in the sample chromatogram by
comparing its retention time with that of the standard. Calculate the concentration in the
sample using the calibration curve.
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Caption: Workflow for the quantification of Ethylhexyl Triazone by HPLC.
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Safety Assessment Protocols

The following protocols are based on the OECD Guidelines for the Testing of Chemicals.
Obijective: To determine the acute oral toxicity (LD50) of Ethylhexyl Triazone.

Principle: The substance is administered orally by gavage in graduated doses to several
groups of experimental animals, one dose per group. Observations of effects and mortality are
made.[10]

Procedure:

Animal Selection: Use healthy, young adult rats (preferred species), all of the same sex
(females should be nulliparous and non-pregnant).[10]

e Housing: House animals in a controlled environment (22 = 3°C, 30-70% humidity, 12h
light/dark cycle).[10]

e Preparation: Fast animals overnight before dosing.[10]

o Dose Administration: Administer the test substance in a single dose by gavage. Use at least
5 rodents per dose level.[10]

o Observation: Observe animals for at least 14 days.[10] Record signs of toxicity, time of
onset, duration, and mortality.[10]

o Pathology: Conduct a gross necropsy of all animals at the end of the study.[10]

Objective: To determine the adverse effects of a single dermal application of Ethylhexyl
Triazone.

Principle: The test substance is applied to the skin of experimental animals in a single dose.
Effects and mortality are observed.[3][9][19][20]

Procedure:

e Animal Selection: Use healthy young adult rats, rabbits, or guinea pigs.[9]
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e Preparation: The day before the test, remove fur from the dorsal area of the trunk of the test
animals (at least 10% of the body surface area).[3][9]

» Dose Application: Apply the test substance uniformly over the prepared area. Cover the
application site with a porous gauze dressing and non-irritating tape. The exposure period is
24 hours.[19]

e Dose Level: Use at least 5 animals per dose group. A limit test may be performed at 2000
mg/kg body weight.[19]

o Observation: Observe animals for at least 14 days, recording any signs of toxicity, skin
irritation, and mortality.[3][19]

o Pathology: Perform a gross necropsy on all animals at the conclusion of the test.[19]
Objective: To assess the potential for Ethylhexyl Triazone to penetrate the skin.

Principle: The test substance is applied to the surface of an excised skin sample mounted in a
diffusion cell, which separates a donor and a receptor chamber. The amount of substance that
permeates the skin into the receptor fluid is measured over time.[4][21][22][23]

Procedure:

o Skin Preparation: Use viable human or animal skin. Mount the skin sample in a Franz
diffusion cell with the stratum corneum facing the donor chamber.[4][21]

o Cell Setup: Maintain the skin surface temperature at 32 + 1°C. The receptor fluid (e.qg.,
phosphate-buffered saline) should be stirred continuously.[21]

o Dose Application: Apply the test substance (in a relevant formulation) to the skin surface in
the donor chamber. The application should mimic typical exposure conditions.[22]

o Sampling: Collect samples from the receptor fluid at predetermined time points over a 24-
hour period.[22]

e Analysis: Analyze the receptor fluid samples using a validated analytical method (e.g.,
HPLC) to quantify the amount of permeated Ethylhexyl Triazone.
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e Mass Balance: At the end of the experiment, determine the distribution of the substance in
the different compartments (skin surface wash, epidermis, dermis, and receptor fluid) to
perform a mass balance analysis.[21]

Safety and Regulatory Information

Ethylhexyl Triazone has a favorable safety profile, largely attributed to its high molecular
weight, which limits skin penetration.[24]

ble 3: Toxicological for Ethulhexyl Tri

Test Species Route Result Reference
Acute Oral

o Rat Oral > 5000 mg/kg [24]
Toxicity (LD50)
Acute Dermal ]

o Rabbit/Rat Dermal > 2000 mg/kg [24]
Toxicity (LD50)
Skin Irritation Rabbit Dermal Non-irritant [24]
Eye Irritation Rabbit Ocular Non-irritant [24]
Skin : : o

o Guinea Pig Dermal Non-sensitizing [24]

Sensitization
Skin Penetration In vitro Dermal Minimal [24]

Regulatory Status: Ethylhexyl Triazone is approved for use as a UV filter in cosmetic products
in the European Union at a maximum concentration of 5%.[3][13]

Conclusion

Ethylhexyl Triazone (CAS 88122-99-0) is a robust and highly effective UV-B filter with a well-
documented safety profile. Its excellent photostability and oil solubility make it a versatile
ingredient for high-SPF sun care formulations.[1][7] The standardized analytical and safety
testing protocols detailed in this guide provide a framework for researchers and formulators to
effectively characterize and utilize this important cosmetic ingredient in the development of safe
and efficacious sun protection products.
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Caption: Logical relationships between properties and applications of Ethylhexyl Triazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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